N-(4-aminophenyl)benzamide
Description
Synthesis Analysis
A study titled “Design, Synthesis and Biological Evaluation of 4-Amino-N-(4-aminophenyl)benzamide Analogues of Quinoline-Based SGI-1027 as Inhibitors of DNA Methylation” describes the synthesis of 25 derivatives of “N-(4-aminophenyl)benzamide” based on molecular modeling studies . The study found that the presence of a methylene or carbonyl group to conjugate the quinoline moiety decreased the activity .Molecular Structure Analysis
The molecular structure of “N-(4-aminophenyl)benzamide” can be represented by the IUPAC Standard InChI:InChI=1S/C13H12N2O/c14-11-6-8-12(9-7-11)15-13(16)10-4-2-1-3-5-10/h1-9H,14H2,(H,15,16) .
Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-(4-aminophenyl)benzamide can be achieved through a two-step reaction process. The first step involves the synthesis of 4-nitrobenzamide from nitrobenzene, followed by the reduction of 4-nitrobenzamide to N-(4-aminophenyl)benzamide.", "Starting Materials": [ "Nitrobenzene", "Sodium hydroxide", "Sulfuric acid", "Hydrogen gas", "Palladium on carbon", "4-nitrobenzamide" ], "Reaction": [ "Step 1: Synthesis of 4-nitrobenzamide", "a. Nitrobenzene is treated with a mixture of sulfuric acid and sodium hydroxide to form the sodium salt of nitrobenzene.", "b. The sodium salt of nitrobenzene is then treated with ammonium carbonate to form 4-nitrobenzamide.", "Step 2: Reduction of 4-nitrobenzamide to N-(4-aminophenyl)benzamide", "a. 4-nitrobenzamide is dissolved in a mixture of ethanol and water.", "b. Palladium on carbon is added to the solution and the mixture is stirred under a hydrogen atmosphere.", "c. The reaction mixture is filtered to remove the palladium catalyst and the resulting solution is concentrated to obtain N-(4-aminophenyl)benzamide." ] } | |
CAS RN |
1586658-97-0 |
Product Name |
N-(4-aminophenyl)benzamide |
Molecular Formula |
C13H12N2O |
Molecular Weight |
212.2 |
Purity |
95 |
Origin of Product |
United States |
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